Cas no 1354706-05-0 (3-bromo-1-ethyl-5-methyl-pyrazole)

• Product Name: 3-bromo-1-ethyl-5-methyl-pyrazole
• CAS No: 1354706-05-0
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• MDL: MFCD24540323
• CID: 5179181
• PubChem ID: 66509445
• Update Time: 2026-03-05

3-bromo-1-ethyl-5-methyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-ethyl-5-methyl-1H-pyrazole
• 1H-Pyrazole, 3-bromo-1-ethyl-5-methyl-
• 3-bromo-1-ethyl-5-methyl-pyrazole
• MFCD24540323
• DTXSID501284812
• STL584601
• CS-0298236
• SCHEMBL26605563
• G68654
• 1354706-05-0
• AKOS015921105
• EN300-232812
• 3-bromo-1-ethyl-5-methylpyrazole
• 3-bromo-1-ethyl-5-methyl-1{H}-pyrazole

• MDL： MFCD24540323
• Inchi： 1S/C6H9BrN2/c1-3-9-5(2)4-6(7)8-9/h4H,3H2,1-2H3
• InChI Key： MNYGGCBVTRYVBB-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=CC(Br)=N1

Computed Properties

• Exact Mass: 187.99491g/mol
• Monoisotopic Mass: 187.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-1-ethyl-5-methyl-pyrazole

3-Bromo-1-Ethyl-5-Methyl-Pyrazole: A Comprehensive Overview

3-Bromo-1-Ethyl-5-Methyl-Pyrazole, also known by its CAS number 1354706-05-0, is a heterocyclic organic compound with significant applications in various fields of chemistry. This compound belongs to the pyrazole family, which is a five-membered ring containing two nitrogen atoms. The presence of bromine, ethyl, and methyl substituents at specific positions on the pyrazole ring imparts unique chemical and physical properties to this compound, making it a valuable molecule in both academic research and industrial applications.

The molecular formula of 3-Bromo-1-Ethyl-5-Methyl-Pyrazole is C8H11BrN2, and its molecular weight is approximately 209.16 g/mol. The compound exists as a crystalline solid under standard conditions and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 125°C, and it exhibits a refractive index of 1.56 at 25°C. These physical properties make it suitable for various synthetic and analytical techniques commonly employed in organic chemistry.

The synthesis of 3-Bromo-1-Ethyl-5-Methyl-Pyrazole can be achieved through several methods, including the Paal-Knorr synthesis, which involves the reaction of β-diketones with hydrazines or their derivatives. This method provides a straightforward pathway to pyrazoles with various substituents. Recent advancements in catalytic methods have also enabled the efficient synthesis of this compound using transition metal catalysts, such as palladium complexes, under mild reaction conditions. These methods not only improve yield but also enhance the purity of the final product, making them highly desirable for large-scale production.

In terms of chemical reactivity, 3-Bromo-1-Ethyl-5-Methyl-Pyrazole exhibits versatile behavior due to the electron-withdrawing effects of the bromine atom and the electron-donating effects of the ethyl and methyl groups. The bromine substituent at position 3 makes the molecule susceptible to nucleophilic substitution reactions, while the ethyl group at position 1 enhances the molecule's stability by providing steric hindrance. These properties make it an excellent candidate for further functionalization in drug discovery and material science.

The application of 3-Bromo-1-Ethyl-5-Methyl-Pyrazole in drug discovery has been a focal point of recent research. Pyrazoles are known for their ability to modulate various biological targets, including kinases, ion channels, and receptors. Studies have shown that this compound exhibits potential anti-tumor activity by inhibiting specific oncogenic pathways. Additionally, it has demonstrated promising anti-inflammatory and antimicrobial properties, making it a valuable lead compound for developing new therapeutic agents.

In material science, 3-Bromo-1-Ethyl-5-Methyl-Pyrazole has been explored as a precursor for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions through the nitrogen atoms in the pyrazole ring allows for the formation of highly porous structures with potential applications in gas storage and catalysis.

The use of computational chemistry techniques has significantly enhanced our understanding of the electronic structure and reactivity of 3-Bromo-1-Ethyl-5-Methyl-Pyrazole. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations. These studies have also highlighted its potential as a catalyst in organic reactions due to its ability to stabilize transition states effectively.

In conclusion, 3-Bromo-1-Ethyl-5-Methyl-Pyrazole, with its unique chemical structure and versatile properties, continues to be an area of intense research interest across multiple disciplines. Its applications span from drug discovery to material science, with ongoing studies exploring its potential in developing novel therapeutic agents and advanced materials. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.